Cas no 1353960-44-7 ([Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid)
[Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid
- 2-(Cyclopropyl(4-(dimethylamino)cyclohexyl)amino)acetic acid
- (1R,4R)-[Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid
- (1R,4R)- [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid
- AM93020
- AM102006
- [Cyclopropyl-(4-dimethylaminocyclohexyl)amino]acetic acid
- (1R,4R)-[Cyclopropyl-(4-dimethylaminocyclohexyl)amino]acetic acid
-
- Inchi: 1S/C13H24N2O2/c1-14(2)10-3-5-11(6-4-10)15(9-13(16)17)12-7-8-12/h10-12H,3-9H2,1-2H3,(H,16,17)
- InChI Key: GVNQGHAYNYPCDX-UHFFFAOYSA-N
- SMILES: OC(CN(C1CCC(CC1)N(C)C)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- Topological Polar Surface Area: 43.8
[Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082459-500mg |
Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid |
1353960-44-7 | 500mg |
£755.00 | 2022-03-01 |
[Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid
Professional Introduction to [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic Acid (CAS No. 1353960-44-7)
[Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1353960-44-7, exhibits a unique structural framework that positions it as a promising candidate for further exploration in medicinal applications. The presence of both cyclopropyl and dimethylamino groups in its molecular structure suggests potential interactions with biological targets, making it an intriguing subject for synthetic chemists and biologists alike.
The molecular structure of [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid consists of a central acetic acid moiety linked to a cyclopropyl group and a 4-dimethylamino-cyclohexyl amine moiety. This bifunctional design allows for diverse chemical modifications and biological evaluations, which are crucial for developing novel therapeutic agents. The cyclopropyl ring, known for its stability and rigidity, can contribute to the compound's binding affinity and selectivity towards specific biological targets. Meanwhile, the dimethylamino group introduces basicity, enabling interactions with acidic residues in proteins and enzymes, which is often a key feature in drug design.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid with greater accuracy. Molecular modeling studies suggest that this compound may exhibit favorable solubility and metabolic stability, which are critical factors for its potential use in drug formulations. Additionally, the compound's ability to cross the blood-brain barrier has been hypothesized based on its structural features, opening up possibilities for applications in central nervous system disorders.
In the realm of medicinal chemistry, the synthesis of analogs derived from [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid has been a focus of several research groups. By modifying specific functional groups within the molecule, scientists aim to enhance its pharmacological activity while minimizing side effects. For instance, replacing the cyclopropyl ring with other cyclic structures or altering the dimethylamino group's position could lead to compounds with improved efficacy and selectivity. These modifications are often guided by high-throughput screening assays that identify promising candidates based on their biological activity.
The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, derivatives of [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid have shown promise as intermediates in the synthesis of novel polymers with enhanced mechanical strength and thermal stability. This versatility underscores the importance of investing in fundamental research to uncover the full spectrum of a compound's utility.
As our understanding of biological pathways continues to expand, so does the demand for innovative compounds like [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid. The integration of machine learning algorithms into drug discovery processes has further accelerated the identification of promising candidates. These algorithms can analyze vast datasets to predict how different chemical structures might interact with biological targets, thereby streamlining the development pipeline. In this context, [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid stands out as a compound that warrants continued investigation.
The synthesis of [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct its complex framework efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, which is essential for producing compounds suitable for preclinical and clinical studies.
One of the most exciting aspects of working with [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid is its potential to serve as a scaffold for designing entirely new classes of drugs. By leveraging its structural features, chemists can create molecules with tailored properties that address unmet medical needs. For example, modifications to its acetic acid moiety could enhance its solubility or improve its bioavailability, while changes to the cyclopropyl and dimethylamino groups might fine-tune its binding interactions.
The growing interest in [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid is also reflected in the increasing number of patents filed for related compounds and synthetic methods. This trend indicates that industry players recognize its potential value and are willing to invest resources into further developing it into marketable products. As more research is conducted, we can expect to see additional derivatives being explored, each with its own unique set of properties and applications.
In conclusion, [Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid (CAS No. 1353960-44-7) is a multifaceted compound with significant promise in pharmaceuticals and beyond. Its unique structural features make it an attractive candidate for further exploration, and ongoing research continues to uncover new possibilities for its use. As scientific understanding advances and new technologies emerge, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.
1353960-44-7 ([Cyclopropyl-(4-dimethylamino-cyclohexyl)-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)